Cas no 631909-42-7 (2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone)

• Product Name: 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• CAS No: 631909-42-7
• MF: C₁₄H₁₆BF₃O₃
• MW: 300.081254959106
• MDL: MFCD18915048
• CID: 1040858
• PubChem ID: 57415781
• Update Time: 2025-06-20

2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• 2,2,2-Trifluoro-1-[3-(4,4,5,5-tetramethyl-1,3,2- dioxaborolan-2-yl)phenyl]ethan-1-one
• 2,2,2-Trifluoroacetophenone-3-boronic acid pinacol ester
• AK103195
• ANW-65021
• C-2589
• CTK8C0647
• KB-67057
• MolPort-020-006-273
• SureCN2033429
• DTXSID40725503
• EN300-7421946
• 3-(trifluoroacetyl)phenylboronic acid pinacol ester
• AS-55574
• SCHEMBL2033429
• A868217
• AKOS016005100
• AMY41078
• CS-0175652
• P17015
• 3-(2,2,2-Trifluoroacetyl)phenylboronic Acid Pinacol Ester
• DB-121828
• MFCD18915048
• 2,2,2-trifluoro-1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• 631909-42-7
• 2,2,2-trifluoro-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• 3-(Trifluoroacetyl)phenylboronic acid, pinacol ester
• 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
• ETHANONE, 2,2,2-TRIFLUORO-1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-
• 2,2,2-TRIFLUORO-1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ETHAN-1-ONE

• MDL： MFCD18915048
• Inchi： 1S/C14H16BF3O3/c1-12(2)13(3,4)21-15(20-12)10-7-5-6-9(8-10)11(19)14(16,17)18/h5-8H,1-4H3
• InChI Key： SSSNNFUDRJNVLI-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O)(F)F

Computed Properties

• Exact Mass: 300.1144590 g/mol
• Monoisotopic Mass: 300.1144590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.08
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Boiling Point: 349.5±42.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone

Introduction to 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone and Its Significance in Modern Chemical Research

The compound with the CAS no. 631909-42-7, identified as 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a boronic ester moiety makes it particularly intriguing for researchers exploring fluorinated compounds and cross-coupling reactions.

Fluorinated compounds are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is a key structural element that has been extensively studied for its ability to modulate pharmacokinetic properties and improve drug efficacy. In the context of this compound, the trifluoromethyl group is strategically positioned on the acetylchalcone backbone, which suggests potential applications in the design of kinase inhibitors or other enzyme-targeting molecules.

The boronic ester functionality is another critical feature of this compound. Boronic esters are well-known for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a powerful tool for constructing complex organic molecules. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound serves as an excellent handle for such transformations, enabling the facile introduction of diverse aryl groups at the phenyl ring. This flexibility makes it a valuable building block for synthesizing libraries of compounds for high-throughput screening.

Recent advancements in pharmaceutical research have highlighted the importance of fluorinated acetylchalcones in the development of treatments for neurological disorders. Studies have demonstrated that compounds incorporating a trifluoromethyl group can exhibit improved binding to protein targets compared to their non-fluorinated counterparts. The molecule described here aligns with this trend, as its structural design incorporates both a trifluoromethyl group and a reactive boronic ester moiety that can be further functionalized.

In addition to its potential in drug discovery, this compound has also shown promise in materials science applications. Fluorinated organic molecules are increasingly being explored for their properties as liquid crystals or organic semiconductors. The rigid acetylchalcone core combined with the electron-withdrawing trifluoromethyl group could confer unique electronic characteristics suitable for optoelectronic devices.

The synthesis of 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the boronic ester group necessitates careful control over reaction conditions to avoid side products such as boronate diesters or hydrolyzed boronic acids. Advanced techniques like palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and selectivity.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have been instrumental in predicting reaction outcomes and designing efficient synthetic strategies. These computational tools allow researchers to visualize the electronic structure of the molecule and identify optimal conditions for its synthesis.

As research continues to uncover new applications for fluorinated compounds like this one, the demand for high-quality starting materials such as CAS no. 631909-42-7 is expected to grow. Suppliers specializing in fine chemicals must adhere to stringent quality control measures to ensure that these sensitive compounds are delivered with purity and consistency. This underscores the importance of robust analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) in characterizing these molecules.

The broader impact of this compound on chemical research extends beyond its immediate applications. It exemplifies how strategic functionalization can yield molecules with multiple roles across different disciplines. Whether used as a building block for drug discovery or as a precursor in materials science, its versatility makes it a valuable asset in any researcher's toolkit.

In conclusion,CAS no. 631909-42-7, specifically identified as 2,2,2-Trifluoro-1-(3-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan-2-yiIphenyl)ethanone, represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and materials science。 Its unique structural features， including the presence of both a trifluoromethyl group and a boronic ester moiety， make it an exceptionally versatile molecule。 As research progresses， we can anticipate even more innovative applications emerging from this class of compounds， further solidifying their importance in modern chemical research。